Cas no 2137846-41-2 (tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}ethyl)carbamate)

• Product Name: tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}ethyl)carbamate
• CAS No: 2137846-41-2
• MF: C₁₅H₂₄N₂O₂S
• MW: 296.428262710571
• CID: 6398982
• PubChem ID: 165470270
• Update Time: 2025-07-22

tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}ethyl)carbamate
• tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}ethyl)carbamate
• 2137846-41-2
• EN300-1077093

• Inchi： 1S/C15H24N2O2S/c1-10(17-13(18)19-14(2,3)4)15(5)11-7-9-20-12(11)6-8-16-15/h7,9-10,16H,6,8H2,1-5H3,(H,17,18)
• InChI Key： BMUJWEKIVRZPEU-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2(C)C(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.15584919g/mol
• Monoisotopic Mass: 296.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.6Ų

Additional information on tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}ethyl)carbamate

Comprehensive Overview of tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}ethyl)carbamate (CAS No. 2137846-41-2)

tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}ethyl)carbamate (CAS No. 2137846-41-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of thienopyridine derivatives, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the tert-butyl carbamate group and the thieno[3,2-c]pyridine scaffold, make it a valuable intermediate in synthetic chemistry.

The molecular formula of tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}ethyl)carbamate is C15H22N2O2S, with a molecular weight of approximately 294.41 g/mol. Its structure combines a thienopyridine core with a carbamate functional group, which is often utilized in the design of bioactive molecules. Researchers are particularly interested in this compound due to its potential role in modulating biological pathways, making it a subject of ongoing studies in medicinal chemistry.

One of the key areas of interest for tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}ethyl)carbamate is its application in the development of small-molecule inhibitors. The thienopyridine moiety is known to interact with various enzymes and receptors, which can be leveraged to create targeted therapies. For instance, similar compounds have been explored for their potential in treating neurological disorders and inflammatory conditions, aligning with current trends in precision medicine.

In addition to its pharmaceutical applications, tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}ethyl)carbamate is also valuable in organic synthesis. The tert-butyl carbamate (Boc) group serves as a protective group for amines, enabling selective reactions in multi-step syntheses. This feature is particularly useful in the preparation of complex molecules, including peptides and heterocyclic compounds, which are in high demand for drug development.

The synthesis of tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}ethyl)carbamate typically involves the reaction of 4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine with tert-butyl dicarbonate (Boc2O) in the presence of a base. This method ensures high yield and purity, making the compound accessible for research and industrial applications. Recent advancements in green chemistry have also explored eco-friendly synthetic routes, reflecting the growing emphasis on sustainable practices in chemical manufacturing.

From a commercial perspective, tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}ethyl)carbamate is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. The compound's CAS number, 2137846-41-2, serves as a unique identifier, facilitating its procurement and regulatory compliance. Market trends indicate a rising demand for such intermediates, driven by the expansion of the pharmaceutical and biotechnology sectors.

In summary, tert-butyl N-(1-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}ethyl)carbamate (CAS No. 2137846-41-2) is a multifaceted compound with significant potential in drug discovery and synthetic chemistry. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic agents and innovative synthetic methodologies. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in advancing chemical and pharmaceutical sciences.